Cas no 105706-68-1 (3H-Pyrrolizin-3-one, hexahydro-1-(iodomethyl)-, cis-)

• Product Name: 3H-Pyrrolizin-3-one, hexahydro-1-(iodomethyl)-, cis-
• CAS No: 105706-68-1
• MF: C₈H₁₂INO
• MW: 265.09145450592
• CID: 1160210
• Update Time: 2024-07-26

3H-Pyrrolizin-3-one, hexahydro-1-(iodomethyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolizin-3-one, hexahydro-1-(iodomethyl)-, cis-
• 3H-Pyrrolizin-3-one, hexahydro-1-(iodomethyl)-, cis- (9CI)

• Inchi： 1S/C8H12INO/c9-5-6-4-8(11)10-3-1-2-7(6)10/h6-7H,1-5H2/t6-,7-/m0/s1
• InChI Key： SWQBAALRPOHAIL-BQBZGAKWSA-N
• SMILES： N12C(=O)C[C@@H](CI)[C@]1([H])CCC2

Computed Properties

• Exact Mass: 264.99596

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 344.1±11.0 °C(Predicted)
• PSA: 20.31
• pka: -1.26±0.40(Predicted)